Cas no 955238-22-9 (1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 955238-22-9
• MF: C₁₉H₂₀ClN₃O₂
• MW: 357.834003448486
• CID: 5855699
• PubChem ID: 16920184
• Update Time: 2025-07-22

1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-chlorophenyl)-N'-[[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]methyl]-
• 1-(4-chlorophenyl)-3-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 955238-22-9
• F2372-0275
• AKOS024644083
• 1-(4-chlorophenyl)-3-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)urea
• 1-(4-chlorophenyl)-3-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• 1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

• Inchi： 1S/C19H20ClN3O2/c1-13-2-8-17(9-3-13)23-12-14(10-18(23)24)11-21-19(25)22-16-6-4-15(20)5-7-16/h2-9,14H,10-12H2,1H3,(H2,21,22,25)
• InChI Key： LMGZLAGVVVJIOK-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC1CC(=O)N(C2=CC=C(C)C=C2)C1)=O

Computed Properties

• Exact Mass: 357.1244046g/mol
• Monoisotopic Mass: 357.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 580.2±50.0 °C(Predicted)
• pka: 13.37±0.46(Predicted)

Additional information on 1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Overview of 1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 955238-22-9)

The compound 1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 955238-22-9) is a specialized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a 4-chlorophenyl group with a 5-oxopyrrolidin-3-ylmethyl moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its urea linkage and pyrrolidinone ring, as these structural elements are often associated with bioactive properties.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. The compound's chlorophenyl and methylphenyl substituents make it a candidate for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Its CAS No. 955238-22-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, 1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea exemplifies the growing trend of fragment-based drug design. Its pyrrolidinone core is a common pharmacophore in kinase inhibitors, a class of compounds widely explored for autoimmune disorders and metabolic diseases. The compound's urea functional group also aligns with current interests in hydrogen bond donors, a key feature in optimizing drug solubility and bioavailability.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 955238-22-9. Machine learning models often prioritize molecules with heterocyclic scaffolds, such as the 5-oxopyrrolidin unit in this urea derivative. Additionally, its chloro and methyl substitutions are frequently highlighted in QSAR (Quantitative Structure-Activity Relationship) studies, making it a valuable reference for cheminformatics applications.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating sustainable synthesis routes for urea-based molecules to reduce waste and energy consumption. The 4-chlorophenyl group, in particular, is being studied for its stability and potential biodegradability, addressing concerns about persistent organic pollutants (POPs).

In summary, 1-(4-chlorophenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 955238-22-9) represents a multifaceted compound with broad implications across medicinal chemistry, computational biology, and sustainable science. Its structural complexity and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial applications.